Cas no 1261365-74-5 (2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine)

2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine is a fluorinated naphthyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a trifluoromethyl group and a methyl substituent on the naphthyridine core, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, which are critical in drug design. This compound is particularly useful in the development of kinase inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure reproducibility in research applications, supporting advancements in medicinal chemistry and material science.
2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine structure
1261365-74-5 structure
Product Name:2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine
CAS No:1261365-74-5
MF:C10H7F3N2
MW:212.171192407608
CID:1071603
PubChem ID:50987761
Update Time:2025-05-28

2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine
    • 1,8-Naphthyridine, 2-methyl-6-(trifluoromethyl)-
    • 1261365-74-5
    • DTXSID801236955
    • MFCD18374123
    • AKOS015842564
    • 2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine, AldrichCPR
    • MDL: M180792
    • Inchi: 1S/C10H7F3N2/c1-6-2-3-7-4-8(10(11,12)13)5-14-9(7)15-6/h2-5H,1H3
    • InChI Key: ATPHVXQFNQZKBB-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC2C(=CC=C(C)N=2)C=1)(F)F

Computed Properties

  • Exact Mass: 212.05613272g/mol
  • Monoisotopic Mass: 212.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 25.8Ų

2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

2-Methyl-6-(trifluoromethyl)-1,8-naphthyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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